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Compound of Interest

Compound Name: Decanedioic acid-d4

Cat. No.: B1474412

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Decanedioic acid-d4, a deuterated
stable isotope-labeled internal standard crucial for quantitative bioanalytical studies. This
document outlines its chemical and physical properties, provides a detailed experimental
protocol for its application in mass spectrometry, and illustrates a typical analytical workflow.

Core Compound Information

Decanedioic acid-d4 is the deuterium-labeled analog of decanedioic acid, also known as
sebacic acid. The incorporation of four deuterium atoms provides a distinct mass shift, making
it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) and gas
chromatography-mass spectrometry (GC-MS) applications. Its near-identical physicochemical
properties to the endogenous, unlabeled compound ensure that it behaves similarly during
sample extraction, chromatography, and ionization, thereby correcting for variations throughout
the analytical workflow.

Table 1: Chemical and Physical Properties of Decanedioic Acid-d4
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Property Value Reference
CAS Number 339080-77-2 N/A
Molecular Formula C10H14D404 N/A
Molecular Weight 206.27 g/mol N/A
Appearance White to off-white solid [1]
Melting Point 133-137 °C (for unlabeled) [2][3]
N ) 294.5 °C at 100 mmHg (for
Boiling Point [2]
unlabeled)
Flash Point 220 °C (for unlabeled) [2]
Slightly soluble in water;
Solubility soluble in alcohol and ether
(for unlabeled)
Storage Store at room temperature

Table 2: Isotopic Purity of Decanedioic Acid-d4

Parameter

Specification

Analytical Method

Isotopic Purity

=98 atom % D

Mass Spectrometry, NMR

Spectroscopy

Deuterated Positions 2,2,9,9 NMR Spectroscopy

Note: Isotopic purity can vary
between batches. Always refer
to the Certificate of Analysis
provided by the supplier for lot-

specific data.

Application in Quantitative Analysis
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Decanedioic acid-d4 is primarily utilized as an internal standard in stable isotope dilution
assays for the precise quantification of decanedioic acid and other dicarboxylic acids in
biological matrices such as plasma, urine, and tissue extracts. This technique is fundamental in
metabolomics research, particularly in studies investigating fatty acid oxidation disorders and
other metabolic diseases where dicarboxylic acid levels are significant biomarkers.

Signaling Pathway Context: Fatty Acid Beta-Oxidation

Decanedioic acid is a dicarboxylic acid that can be formed through the omega-oxidation of fatty
acids, a process that becomes more active when beta-oxidation is impaired. In several
inherited metabolic disorders, such as medium-chain acyl-CoA dehydrogenase deficiency
(MCADD), the blockage of the primary fatty acid degradation pathway leads to an accumulation
of medium-chain fatty acids, which are then shunted into the omega-oxidation pathway,
resulting in elevated levels of dicarboxylic acids like decanedioic acid in biological fluids. The
quantification of these acids is therefore critical for the diagnosis and monitoring of such
conditions.
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Simplified Overview of Fatty Acid Metabolism
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Caption: Fatty acid metabolism pathways.

Experimental Protocol: Quantification of
Decanedioic Acid in Human Plasma using LC-
MS/MS

This protocol provides a representative method for the quantification of decanedioic acid in
human plasma using Decanedioic acid-d4 as an internal standard. This method is adapted
from established procedures for dicarboxylic acid analysis.

Materials and Reagents
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o Decanedioic acid (analytical standard)

+ Decanedioic acid-d4 (internal standard)
e Human plasma (K2-EDTA)

o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

e Solid Phase Extraction (SPE) cartridges (e.g., C18)

Preparation of Standard and Internal Standard Solutions

e Stock Solutions (1 mg/mL): Accurately weigh and dissolve decanedioic acid and
Decanedioic acid-d4 in methanol to prepare individual stock solutions.

o Working Standard Solutions: Prepare a series of working standard solutions of decanedioic
acid by serial dilution of the stock solution with methanol:water (1:1, v/v).

 Internal Standard Working Solution (1 pg/mL): Dilute the Decanedioic acid-d4 stock
solution with methanol:water (1:1, v/v).

Sample Preparation

e Plasma Sample Aliquoting: To 100 pL of human plasma, add 10 pL of the internal standard
working solution (1 ug/mL Decanedioic acid-d4).

o Protein Precipitation: Add 400 L of ice-cold acetonitrile to the plasma sample, vortex for 1
minute, and centrifuge at 10,000 x g for 10 minutes at 4°C.

o Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

o Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at
40°C.
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» Reconstitution: Reconstitute the dried extract in 100 pL of the mobile phase.

LC-MS/MS Conditions

e LC System: UPLC system

e Column: C18 column (e.g., 2.1 x 100 mm, 1.8 pm)
» Mobile Phase A: 0.1% Formic acid in water

» Mobile Phase B: 0.1% Formic acid in acetonitrile
o Gradient:

0-1 min: 5% B

o

1-8 min: 5-95% B

[¢]

[e]

8-10 min: 95% B

10-10.1 min: 95-5% B

[e]

10.1-12 min: 5% B

o

e Flow Rate: 0.3 mL/min
e Injection Volume: 5 uL

e Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI)
in negative ion mode.

¢ MRM Transitions:
o Decanedioic acid: Q1 201.1 -> Q3 183.1

o Decanedioic acid-d4: Q1 205.1 -> Q3 187.1

Data Analysis
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The concentration of decanedioic acid in the plasma samples is determined by calculating the
peak area ratio of the analyte to the internal standard and comparing this ratio to the calibration
curve generated from the standard samples.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the quantitative analysis of a
biological sample using a deuterated internal standard.
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Quantitative Analysis Workflow using a Deuterated Internal Standard
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Caption: Bioanalytical workflow.
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This comprehensive guide provides essential information for the effective use of Decanedioic
acid-d4 in research and development. Adherence to detailed and validated protocols is critical
for achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Decanedioic Acid-d4 (CAS No.
339080-77-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1474412#decanedioic-acid-d4-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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